Cas no 1805005-26-8 (Ethyl 2-cyano-4-(difluoromethyl)nicotinate)
Ethyl 2-cyano-4-(difluoromethyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-cyano-4-(difluoromethyl)nicotinate
-
- Inchi: 1S/C10H8F2N2O2/c1-2-16-10(15)8-6(9(11)12)3-4-14-7(8)5-13/h3-4,9H,2H2,1H3
- InChI Key: WILQCZAGKJZFFW-UHFFFAOYSA-N
- SMILES: FC(C1C=CN=C(C#N)C=1C(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- XLogP3: 1.7
- Topological Polar Surface Area: 63
Ethyl 2-cyano-4-(difluoromethyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009087-250mg |
Ethyl 2-cyano-4-(difluoromethyl)nicotinate |
1805005-26-8 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029009087-1g |
Ethyl 2-cyano-4-(difluoromethyl)nicotinate |
1805005-26-8 | 95% | 1g |
$2,923.95 | 2022-04-01 |
Ethyl 2-cyano-4-(difluoromethyl)nicotinate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Ethyl 2-cyano-4-(difluoromethyl)nicotinate
Ethyl 2-cyano-4-(difluoromethyl)nicotinate (CAS No. 1805005-26-8): A Comprehensive Overview
Ethyl 2-cyano-4-(difluoromethyl)nicotinate, identified by its CAS number 1805005-26-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a nicotinate core with functional groups such as a cyano group and a difluoromethyl moiety, has garnered attention due to its potential applications in various scientific domains.
The structural configuration of Ethyl 2-cyano-4-(difluoromethyl)nicotinate makes it a versatile intermediate in organic synthesis. The presence of the cyano group (-CN) enhances its reactivity, allowing for further functionalization, while the difluoromethyl group (-CF2) introduces unique electronic and steric properties. These characteristics make it a valuable building block in the development of novel molecules.
In recent years, there has been growing interest in exploring the pharmacological properties of nicotinate derivatives. The compound Ethyl 2-cyano-4-(difluoromethyl)nicotinate has been studied for its potential role in modulating biological pathways. Research indicates that derivatives of nicotinic acid and its analogs may exhibit effects on enzymes and receptors involved in metabolic regulation, inflammation, and neuroprotection.
One of the most compelling aspects of Ethyl 2-cyano-4-(difluoromethyl)nicotinate is its utility in the synthesis of more complex pharmacophores. The combination of the cyano and difluoromethyl groups provides a scaffold that can be modified to target specific biological mechanisms. For instance, studies have suggested that modifications at the 4-position of the nicotinate ring can influence binding affinity to various enzymes, making it a promising candidate for drug discovery.
The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This property has been leveraged in the development of numerous therapeutic agents across different therapeutic areas. Ethyl 2-cyano-4-(difluoromethyl)nicotinate exemplifies how strategic functionalization can lead to compounds with enhanced pharmacological profiles.
Recent advancements in synthetic methodologies have further expanded the potential applications of Ethyl 2-cyano-4-(difluoromethyl)nicotinate. Techniques such as cross-coupling reactions and palladium catalysis have enabled the efficient construction of complex derivatives. These methods have opened new avenues for exploring the biological activities of nicotinate-based compounds.
In addition to its synthetic utility, Ethyl 2-cyano-4-(difluoromethyl)nicotinate has been investigated for its potential role in disease models. Preclinical studies have suggested that certain nicotinate derivatives may have therapeutic benefits in conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. The compound's ability to interact with biological targets makes it a valuable tool for understanding disease mechanisms and developing novel treatments.
The chemical properties of Ethyl 2-cyano-4-(difluoromethyl)nicotinate also make it an interesting subject for computational studies. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These studies provide insights into the structural requirements for effective binding and can guide the design of more potent derivatives.
The future prospects for Ethyl 2-cyano-4-(difluoromethyl)nicotinate are promising, with ongoing research aimed at uncovering new applications and optimizing its pharmacological properties. As synthetic chemistry continues to evolve, it is likely that this compound will play an increasingly important role in drug discovery and development.
1805005-26-8 (Ethyl 2-cyano-4-(difluoromethyl)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)